Cas no 2225144-65-8 (N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride)

• Product Name: N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride
• CAS No: 2225144-65-8
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5978973
• PubChem ID: 136576398
• Update Time: 2025-11-06

N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride
• AKOS034185834
• N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine;hydrochloride
• EN300-1721125
• 2225144-65-8
• starbld0045243
• Z3219822028

• Inchi： 1S/C10H15N3.ClH/c1-13(2)10-9-4-5-11-7-8(9)3-6-12-10;/h3,6,11H,4-5,7H2,1-2H3;1H
• InChI Key： IPUGHFSLFBUXOG-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CN=C(C=2CC1)N(C)C

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Additional information on N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride

Research Brief on N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride (CAS: 2225144-65-8)

N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride (CAS: 2225144-65-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their diverse biological activities. Recent synthetic approaches have optimized the production of N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have explored the compound's mechanism of action and its potential as a therapeutic agent. Preliminary in vitro and in vivo data suggest that N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride exhibits promising activity in modulating specific biological targets, although further research is needed to elucidate its full therapeutic potential. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for clinical development.

In addition to its pharmacological profile, recent research has also investigated the compound's safety and toxicity. Early toxicological assessments indicate a favorable safety profile at therapeutic doses, but comprehensive studies are required to confirm these findings. The compound's stability under various storage conditions has also been evaluated to ensure its suitability for long-term use in pharmaceutical formulations.

Looking ahead, N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride holds promise as a versatile building block in drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further exploration in the development of new treatments for various diseases. Future research directions may include structure-activity relationship (SAR) studies, formulation optimization, and preclinical testing to advance the compound toward clinical trials.

In conclusion, N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine hydrochloride (CAS: 2225144-65-8) represents a compound of significant interest in the chemical and biomedical research community. Ongoing studies continue to uncover its potential applications, and its development is closely watched by industry and academic researchers alike. This brief provides a snapshot of the current state of research, highlighting the compound's promise and the need for further investigation to fully realize its therapeutic potential.